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Compound of Interest

Compound Name: Tert-butyl carbonate

Cat. No.: B8311939 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Guide to Safe

Handling, Operation, and Disposal

This document provides immediate, essential safety protocols and logistical information for

handling Di-tert-butyl carbonate (also known as Boc anhydride or DIBOC). Adherence to

these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
Di-tert-butyl carbonate is classified as a hazardous chemical. It is a flammable liquid and

vapor that can be fatal if inhaled, causes skin irritation, may cause an allergic skin reaction, and

causes serious eye damage.[1][2] It may also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles.[1]

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).[1]

Protects against splashes and

vapors that can cause serious

eye damage.[1][2]

Hand Protection

Wear suitable chemical-

resistant gloves tested

according to EN 374.[3] Nitrile

rubber (NBR) gloves with a

minimum thickness of >0.3 mm

are a suitable option.[4]

Prevents skin contact which

can cause irritation and allergic

reactions.[1][2]

Skin and Body Protection

Wear protective clothing.

Immediately change

contaminated clothing.[1]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Respiratory Protection

Use only outdoors or in a well-

ventilated area.[1][5] Work

under a chemical fume hood.

[1] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator.[6] For emergencies,

a self-contained breathing

apparatus is necessary.[1]

Protects against inhalation of

vapors which can be fatal.[1][2]

Glove Breakthrough Time:

Glove Material Thickness Breakthrough Time

NBR (Nitrile rubber) >0.3 mm
> 120 minutes (permeation:

level 4)[4]

Operational Plan: Step-by-Step Handling Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.carlroth.com/medias/SDB-27Y4-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTg3OTB8YXBwbGljYXRpb24vcGRmfGFEY3hMMmhsTUM4NU1UZzFORFF4TmpRME5UYzBMMU5FUWw4eU4xazBYMDFVWDBWT0xuQmtaZ3w3NGI3ZDlkNmJiMGE2ZGZhZTY1N2Y5MTEzNzgwMGFjOGJkMWJkNmZiZDNmY2M2YmZmNmFlN2Y2ZTM1YWVhZjVj
https://www.carlroth.com/medias/SDB-27Y4-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDMxMTJ8YXBwbGljYXRpb24vcGRmfGFHRXlMMmhrTmk4NU1UZzFORFF4TXpneU5ETXdMMU5FUWw4eU4xazBYMEZWWDBWT0xuQmtaZ3w3OGI2YmM4YmRjNTA3N2RkOTdkYmIyMjRhM2Y1NWQ0NTEwMDkyOTg4NDY2NmEzYmZhZmRjMzk0YTg0YzljMTBl
https://www.carlroth.com/medias/SDB-6985-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjAxMjN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjkvaDkwLzg5NjQ5Mzg2NjE5MTgucGRmfDRmYjI3ZjZhZmQxNzg0MzgxZjg3NWI4NDVkN2NkMTFjMmUwZTMxNzBiMjNjYWYwOWU0ZmNjMzg4MGQ1NGQzY2Y
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.carlroth.com/medias/SDB-27Y4-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTg3OTB8YXBwbGljYXRpb24vcGRmfGFEY3hMMmhsTUM4NU1UZzFORFF4TmpRME5UYzBMMU5FUWw4eU4xazBYMDFVWDBWT0xuQmtaZ3w3NGI3ZDlkNmJiMGE2ZGZhZTY1N2Y5MTEzNzgwMGFjOGJkMWJkNmZiZDNmY2M2YmZmNmFlN2Y2ZTM1YWVhZjVj
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.peptide.com/custdocs/MSDS%20CXZ011%20Boc%20anhydride.pdf
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.echemi.com/sds/tert-butylperoxyisopropylcarbonate-pid_Seven15353.html
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.sigmaaldrich.com/UZ/en/sds/aldrich/199133?userType=undefined
https://www.carlroth.com/medias/SDB-27Y4-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTg3OTB8YXBwbGljYXRpb24vcGRmfGFEY3hMMmhsTUM4NU1UZzFORFF4TmpRME5UYzBMMU5FUWw4eU4xazBYMDFVWDBWT0xuQmtaZ3w3NGI3ZDlkNmJiMGE2ZGZhZTY1N2Y5MTEzNzgwMGFjOGJkMWJkNmZiZDNmY2M2YmZmNmFlN2Y2ZTM1YWVhZjVj
https://www.carlroth.com/medias/SDB-6985-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjAxMjN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjkvaDkwLzg5NjQ5Mzg2NjE5MTgucGRmfDRmYjI3ZjZhZmQxNzg0MzgxZjg3NWI4NDVkN2NkMTFjMmUwZTMxNzBiMjNjYWYwOWU0ZmNjMzg4MGQ1NGQzY2Y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8311939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This workflow outlines the essential steps for safely handling Di-tert-butyl carbonate in a

laboratory setting.

Safe Handling Workflow for Di-tert-butyl Carbonate

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Ensure proper ventilation (fume hood)

Assemble all necessary PPE

Prepare spill kit and emergency equipment

Work within a chemical fume hood

Ground/bond container and receiving equipment

Use only non-sparking tools

Keep container tightly closed when not in use

Decontaminate work area

Remove and dispose of contaminated PPE properly

Wash hands and face thoroughly

Collect waste in a designated, labeled container

Store waste in a cool, well-ventilated area

Dispose of waste through an approved disposal plant
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Caption: Workflow for the safe handling and disposal of Di-tert-butyl carbonate.

Disposal Plan
Waste Material Management

Collection: Waste material must be disposed of in accordance with national and local

regulations.[1] Chemicals should be left in their original containers, and not mixed with other

waste.[1] Uncleaned containers should be handled in the same manner as the product itself.

[1]

Spills: In the event of a spill, cover drains and collect, bind, and pump off the spillage.[1] Use

a liquid-absorbent material (e.g., Chemizorb®) to carefully take up the substance.[1] The

affected area should then be cleaned.

Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][7] It

is imperative to consult federal, state, and local hazardous waste regulations to ensure

complete and accurate classification and disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Di-
tert-butyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8311939#personal-protective-equipment-for-
handling-tert-butyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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